Protein Tyrosine Kinase/RTK
  • JNJ-47117096 hydrochloride
    JNJ-47117096 hydrochloride
    • Cat. No.:
    • B608968
    • CAS No.:
    • Molecular Formula:
    • C21H23ClN4O2
    • Molecular Weight:
    • 398.9 g/mol
    Description
    MELK-T1 is a potent and selective inhibitor of protein kinase MELK. MELK-T1 decreases DNA-damage tolerance in proliferating cancer cells. MELK-T1 triggered a rapid and proteasome-dependent degradation of the ...
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  • Gilteritinib
    Gilteritinib
    • Cat. No.:
    • B612023
    • CAS No.:
    • 1254053-43-4
    • Molecular Formula:
    • C29H44N8O3
    • Molecular Weight:
    • 552.7 g/mol
    Description
    Gilteritinib is a member of the class of pyrazines that is pyrazine-2-carboxamide which is substituted by {3-methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}nitrilo, (oxan-4-yl)nitrilo and ethyl group...
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  • TTT 3002
    TTT 3002
    • Cat. No.:
    • B612027
    • CAS No.:
    • 871037-95-5
    • Molecular Formula:
    • C27H23N5O3
    • Molecular Weight:
    • 465.5
    Description
    TTT-3002 is a tyrosine kinase inhibitor (TKI) that is one of the most potent FLT3 inhibitors discovered to date. Studies using human FLT3/ITD mutant leukemia cell lines revealed the half maximal inhibitory conce...
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  • UNC2025
    UNC2025
    • Cat. No.:
    • B612028
    • CAS No.:
    • 1429881-91-3
    • Molecular Formula:
    • C28H40N6O
    • Molecular Weight:
    • 476.66
    Description
    UNC2025 is a potent, orally bioavailable inhibitor of the tyrosine kinases Mer and Flt3 (IC50s = 0.74 and 0.80 nM, respectively). It less potently inhibits Axl and Tyro3 (IC50s = 14 and 17 nM, respectively) and ...
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  • TAK-659
    TAK-659
    • Cat. No.:
    • B612049
    • CAS No.:
    • 1312691-41-0
    • Molecular Formula:
    • C17H23Cl2FN6O
    • Molecular Weight:
    • 417.3104
    Description
    TAK-659 is an inhibitor of spleen tyrosine kinase (syk), with potential anti-inflammatory, immunomodulating, and antineoplastic activities. Spleen tyrosine kinase inhibitor TAK-659 may inhibit the activity of sy...
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  • MELK-T1
    MELK-T1
    • Cat. No.:
    • B1514692
    • CAS No.:
    • Molecular Formula:
    • C21H22N4O2
    • Molecular Weight:
    • 362.4 g/mol
    Description
    MELK-T1, also known as MELK-T1, is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.4 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-methox...
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  • Sorafenib
    Sorafenib
    • Cat. No.:
    • B1682111
    • CAS No.:
    • 284461-73-0
    • Molecular Formula:
    • C21H16ClF3N4O3
    • Molecular Weight:
    • 464.8 g/mol
    Description
    Sorafenib is a member of the class of phenylureas that is urea in which one of the nitrogens is substituted by a 4-chloro-3-trifluorophenyl group while the other is substituted by a phenyl group which, in turn, ...
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  • Jak2-IN-7
    Jak2-IN-7
    • Cat. No.:
    • B8144581
    • CAS No.:
    • Molecular Formula:
    • C26H33N7O
    • Molecular Weight:
    • 459.6 g/mol
    Description
    Jak2-IN-7 is a useful research compound. Its molecular formula is C26H33N7O and its molecular weight is 459.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Jak2-IN-7 suitable for many rese...
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  • Gilteritinib d8
    Gilteritinib d8
    • Cat. No.:
    • B12419794
    • CAS No.:
    • Molecular Formula:
    • C29H44N8O3
    • Molecular Weight:
    • 560.8 g/mol
    Description
    Gilteritinib d8 is a useful research compound. Its molecular formula is C29H44N8O3 and its molecular weight is 560.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Gilteritinib d8 suitable ...
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  • (S)-3-Hydroxy Midostaurin
    (S)-3-Hydroxy Midostaurin
    • Cat. No.:
    • B12420811
    • CAS No.:
    • 945260-14-0
    • Molecular Formula:
    • C35H30N4O5
    • Molecular Weight:
    • 586.6 g/mol
    Description
    (S)-3-Hydroxy Midostaurin is a useful research compound. Its molecular formula is C35H30N4O5 and its molecular weight is 586.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (S)-3-Hydroxy M...
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